Cas no 833438-50-9 (4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate)

• Product Name: 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• CAS No: 833438-50-9
• MF: C₁₂H₈ClFN₂O₂S
• MW: 298.720523834229
• CID: 6093155
• PubChem ID: 2236043
• Update Time: 2025-06-30

4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate
• 4-fluorophenyl 5-chloro-2-(methylthio)pyrimidine-4-carboxylate
• 4-Pyrimidinecarboxylic acid, 5-chloro-2-(methylthio)-, 4-fluorophenyl ester
• (4-fluorophenyl) 5-chloro-2-methylsulfanylpyrimidine-4-carboxylate
• CCG-144203
• AKOS001872942
• EN300-22893583
• Z57906291
• 833438-50-9

• Inchi： 1S/C12H8ClFN2O2S/c1-19-12-15-6-9(13)10(16-12)11(17)18-8-4-2-7(14)3-5-8/h2-6H,1H3
• InChI Key： UMCJSRNBQMPINR-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=C(Cl)C(C(OC2=CC=C(F)C=C2)=O)=N1

Computed Properties

• Exact Mass: 297.9979045g/mol
• Monoisotopic Mass: 297.9979045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 448.3±40.0 °C(Predicted)
• pka: -2.97±0.29(Predicted)

Additional information on 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate

4-Fluorophenyl 5-Chloro-2-(Methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 833438-50-9): An Overview

4-Fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 833438-50-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate is C₁₅H₁₁ClFN₂O₂S, and it has a molecular weight of approximately 337.77 g/mol. The compound features a pyrimidine core with a fluorinated phenyl group, a chlorine atom, and a methylsulfanyl group, which collectively contribute to its distinct chemical and biological properties.

In recent years, the study of 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has been driven by its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising activity against various biological targets, making it a valuable candidate for the development of new therapeutic agents. For instance, studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in various diseases such as cancer and neurodegenerative disorders.

The pharmacological profile of 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has been extensively investigated through in vitro and in vivo experiments. In vitro studies have revealed that the compound possesses potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as cell growth, proliferation, and apoptosis. These findings suggest that the compound could be developed into a targeted therapy for cancers characterized by aberrant kinase activity.

In addition to its anticancer potential, 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate has also shown promise in the treatment of neurodegenerative diseases. Research has indicated that the compound can modulate the activity of specific neurotransmitter receptors, which are involved in the pathogenesis of conditions such as Alzheimer's disease and Parkinson's disease. This dual therapeutic potential makes it an attractive candidate for further development.

The synthesis of 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate involves several well-established chemical reactions. Typically, the synthesis begins with the formation of a pyrimidine core through a condensation reaction between an appropriate amine and a carbonyl compound. Subsequent functionalization steps introduce the fluorinated phenyl group, chlorine atom, and methylsulfanyl group to yield the final product. The synthetic route is highly efficient and can be scaled up for industrial production.

The physicochemical properties of 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate, including its solubility, stability, and bioavailability, have been thoroughly characterized. These properties are crucial for optimizing the compound's performance in biological systems and for developing suitable formulations for clinical use. For example, the compound's solubility in various solvents has been studied to ensure that it can be effectively delivered to target tissues.

Clinical trials involving 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate-based drugs are currently underway to evaluate their safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic profiles. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 4-fluorophenyl 5-chloro-2-(methylsulfanyl)pyrimidine-4-carboxylate (CAS No. 833438-50-9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for clinical use.